Cas no 25299-39-2 (2-Propenal,3-(phenylamino)-)

2-Propenal,3-(phenylamino)- Properties

Names and Identifiers

• 2-Propenal,3-(phenylamino)-
• 3-anilinoprop-2-enal
• (6-methanesulfonyl-pyridazin-3-yl)-phenyl-amine
• 3-Anilino-6-methylsulfonyl-pyridazin
• 3-Anilino-acrylaldehyd
• 3-anilino-acrylaldehyde
• 3-anilino-propenal
• 3-Phenylimino-propionaldehyd
• 6-(methylsulfonyl)-n-phenylpyridazin-3-amine
• AC1L5QLY
• AC1Q6UYQ
• AR-1H0061
• Malonaldehyd-mono-phenylimin
• NCIOpen2_004697
• NSC79071
• Oprea1_823040
• (E)-3-anilinoprop-2-enal
• (2E)-3-Anilino-2-propenal #
• 2-Propenal, 3-phenylamino-
• NSC155557
• AKOS006374174
• NSC-155557
• 3-anilinoacrolein
• 25299-39-2
• SCHEMBL138932
• QVWWPUHSJYHELM-QPJJXVBHSA-N
• +Expand

• InChIKey： QVWWPUHSJYHELM-QPJJXVBHSA-N
• Inchi： InChI=1S/C9H9NO/c11-8-4-7-10-9-5-2-1-3-6-9/h1-8,10H/b7-4+
• SMILES： C1(N/C=C/C=O)C=CC=CC=1

Computed Properties

• Exact Mass: 147.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 1.88410
• PSA: 29.1
• Refractive Index: 1.598
• Boiling Point: 265.1°C at 760 mmHg
• Flash Point: 118.5°C
• Density: 1.107